2-Bromo-5-chloro-3-methylbenzo[b]thiophene

• IUPAC Name: 2-bromo-5-chloro-3-methyl-1-benzothiophene
• InChI: InChI=1S/C9H6BrClS/c1-5-7-4-6(11)2-3-8(7)12-9(5)10/h2-4H,1H3
• InChI Key: RWFPSUKDYYBMHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)Cl)Br
• Molecular Formula: C9H6BrClS
• DSSTOX Substance ID: DTXSID70370787
• Molecular Weight: 261.57 g/mol
• CAS RN: 175203-60-8

Description

2-Bromo-5-chloro-3-methylbenzo[b]thiophene is a compound with the CAS Number 175203-60-8. It has a molecular weight of 261.57. The IUPAC name for this compound is 2-bromo-5-chloro-3-methyl-1-benzothiophene.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 2-Bromo-3-methylthiophene is formed (approximately 90%) by bromination of 3-methyl thiophene with N-bromosuccinimide in the absence of benzoyl peroxide.

Molecular Structure Analysis

The InChI code for 2-Bromo-5-chloro-3-methylbenzo[b]thiophene is 1S/C9H6BrClS/c1-5-7-4-6 (11)2-3-8 (7)12-9 (5)10/h2-4H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-Bromo-5-chloro-3-methylbenzo[b]thiophene is a solid at ambient temperature. It has a boiling point of 104-107 degrees Celsius.

Scientific Research Applications

Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. Here are some general applications of thiophene derivatives:

• Medicinal Chemistry

  • Thiophene-based analogs are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.
  • Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.
  • For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

• Industrial Chemistry and Material Science

  • Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors.
  • Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

• Fabrication of Organic Light-Emitting Diodes (OLEDs)

  • Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs).

• Organic Field-Effect Transistors (OFETs)

  • Thiophene derivatives are used in the development of organic field-effect transistors (OFETs).

Safety And Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary statements include P280, P261, and P271, advising to wear protective gloves/protective clothing/eye protection/face protection, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area.

Citations

Light harvesting and orbital tuning: perylene monoimides and diimides for photovoltaic purposes

H Wonneberger - 2014 - openscience.ub.uni-mainz.de

It is 80 years since Thomas Edison voiced his concerns about society’s energy procurement and, at the same time, pointed out a possible solution to the arising shortage of fossile …

Number of citations: 1 openscience.ub.uni-mainz.de

Synthesis of 3-aryl and 3-heterocyclic quinoxalin-2-ylamines via Pd-catalyzed cross-coupling reactions

JJ Li, WS Yue - Tetrahedron letters, 1999 - Elsevier

Facile and high yielding Suzuki and Stille cross-coupling reactions of 3-bromo-quinoxalin-2-ylamineswere developed to synthesize a variety of novel and diversely functinalized 3-aryl …

Number of citations: 40 www.sciencedirect.com